(E)-4-((1-cinnamoylpiperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 6-methyl-4-[1-[(E)-3-phenylprop-2-enoyl]piperidin-4-yl]oxypyran-2-one
• InChI: InChI=1S/C20H21NO4/c1-15-13-18(14-20(23)24-15)25-17-9-11-21(12-10-17)19(22)8-7-16-5-3-2-4-6-16/h2-8,13-14,17H,9-12H2,1H3/b8-7+
• InChI Key: RJXZSNDSIWDHRX-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol

Description

(E)-4-((1-cinnamoylpiperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one, also known as CPP or CPP-115, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CPP-115 is a gamma-aminobutyric acid (GABA) aminotransferase inhibitor, which means that it can increase the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a critical role in regulating brain activity. Thus, CPP-115 has been studied for its potential use in treating various neurological and psychiatric disorders.

Scientific Research Applications

Molecular Structure and Network Formation

• The molecular structure of compounds similar to (E)-4-((1-cinnamoylpiperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one demonstrates specific configurations and angles between different units, contributing to the formation of three-dimensional network structures through hydrogen bonding and other interactions. This property is crucial for understanding the complex interactions and potential applications in materials science and crystal engineering (Yang et al., 2006).

Antimicrobial and Antioxidant Activities

• Certain derivatives of this compound have shown promise in antimicrobial and antioxidant activities. This highlights the potential for developing new therapeutic agents or preservatives based on the compound's structural framework (Bhat et al., 2016).

Antitumor and Antimitotic Properties

• Research indicates that similar compounds exhibit antitumor and antimitotic activities, making them candidates for further investigation in cancer treatment. Understanding the structure-activity relationships in these compounds can lead to the development of new anticancer drugs (Temple et al., 1992).

Ligand for Metal Complexes and Sensors

• The cinnamoyl derivative is utilized as a ligand in the detection and determination of metals like aluminum. This application in analytical chemistry and environmental monitoring is crucial for tracking metal pollutants and ensuring safety standards (Elečková et al., 2015).

Synthesis of Heterocyclic Compounds

• This compound is instrumental in the synthesis of various heterocyclic compounds, which are central in the development of new pharmaceuticals, agrochemicals, and organic materials (Prakash et al., 2004).